1-[(2-fluorobenzyl)sulfonyl]-N-(2-pyridinylmethyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methylsulfonyl]-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H22FN3O3S/c20-18-7-2-1-5-16(18)14-27(25,26)23-11-8-15(9-12-23)19(24)22-13-17-6-3-4-10-21-17/h1-7,10,15H,8-9,11-14H2,(H,22,24)
• InChI Key: XIVPHQSIGLGOAK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=CC=N2)S(=O)(=O)CC3=CC=CC=C3F
• Molecular Formula: C19H22FN3O3S
• Molecular Weight: 391.5 g/mol

Description

1-[(2-fluorobenzyl)sulfonyl]-N-(2-pyridinylmethyl)-4-piperidinecarboxamide, also known as JNJ-1930942, is a potent and selective inhibitor of the transient receptor potential vanilloid 4 (TRPV4) ion channel. TRPV4 is a non-selective cation channel that is expressed in a variety of tissues and is involved in a number of physiological processes, including osmoregulation, thermosensation, and mechanosensation. JNJ-1930942 has been widely used as a tool compound in both in vitro and in vivo studies to investigate the role of TRPV4 in various biological processes.

Mechanism of Action

1-[(2-fluorobenzyl)sulfonyl]-N-(2-pyridinylmethyl)-4-piperidinecarboxamide is a selective inhibitor of TRPV4. TRPV4 is a non-selective cation channel that is permeable to calcium ions. Activation of TRPV4 leads to an influx of calcium ions into the cell, which can trigger a variety of downstream signaling pathways. This compound works by binding to a specific site on the TRPV4 channel and blocking calcium ion influx.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including:
1. Inhibition of calcium ion influx: this compound inhibits calcium ion influx through the TRPV4 channel.
2. Reduction of inflammation: this compound has been shown to reduce inflammation in various tissues, including the lung and the skin.
3. Protection against ischemia-reperfusion injury: this compound has been shown to protect against ischemia-reperfusion injury in various tissues, including the heart and the kidney.

Advantages and Limitations for Lab Experiments

1-[(2-fluorobenzyl)sulfonyl]-N-(2-pyridinylmethyl)-4-piperidinecarboxamide has several advantages and limitations for lab experiments. Some of the key advantages include:
1. Selectivity: this compound is a highly selective inhibitor of TRPV4, which makes it a valuable tool compound for studying the role of TRPV4 in various biological processes.
2. Potency: this compound is a potent inhibitor of TRPV4, which allows for the use of lower concentrations in experiments.
3. Availability: this compound is commercially available, which makes it easily accessible for researchers.
Some of the limitations of this compound include:
1. Off-target effects: Although this compound is a highly selective inhibitor of TRPV4, it may have off-target effects on other ion channels or receptors.
2. Limited solubility: this compound has limited solubility in aqueous solutions, which may limit its use in certain experiments.
3. Cost: this compound can be expensive, which may limit its use in some labs.

Future Directions

There are several future directions for research involving 1-[(2-fluorobenzyl)sulfonyl]-N-(2-pyridinylmethyl)-4-piperidinecarboxamide. Some of the key areas of interest include:
1. Development of more potent and selective TRPV4 inhibitors: this compound is a highly selective inhibitor of TRPV4, but there is still room for improvement in terms of potency and selectivity.
2. Investigation of the role of TRPV4 in disease: TRPV4 has been implicated in a number of diseases, including pulmonary hypertension, osteoarthritis, and neuropathic pain. This compound could be used to investigate the role of TRPV4 in these and other diseases.
3. Development of novel therapeutic agents: TRPV4 inhibitors, including this compound, have potential as therapeutic agents for a variety of diseases. Further research is needed to develop more potent and selective TRPV4 inhibitors with improved pharmacokinetic properties.

Scientific Research Applications

1-[(2-fluorobenzyl)sulfonyl]-N-(2-pyridinylmethyl)-4-piperidinecarboxamide has been extensively used in scientific research to investigate the role of TRPV4 in various biological processes. Some of the key areas of research include:
1. Osmoregulation: TRPV4 is involved in the regulation of osmotic balance in the body. This compound has been used to study the role of TRPV4 in osmoregulation in various tissues, including the kidney and the skin.
2. Thermosensation: TRPV4 is also involved in thermosensation, the ability to sense changes in temperature. This compound has been used to study the role of TRPV4 in thermosensation in various tissues, including the skin and the hypothalamus.
3. Mechanosensation: TRPV4 is involved in mechanosensation, the ability to sense mechanical stimuli such as pressure and stretch. This compound has been used to study the role of TRPV4 in mechanosensation in various tissues, including the lung and the bladder.